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Compound of Interest

Compound Name: Epoprostenol (sodium)

Cat. No.: B8087115 Get Quote

Epoprostenol, a potent vasodilator, requires meticulous handling and disposal to ensure the

safety of laboratory personnel and to prevent environmental contamination.[1][2][3] Adherence

to established protocols is crucial for minimizing risks associated with this potent

pharmaceutical agent. This guide provides essential safety and logistical information for the

proper disposal of epoprostenol (sodium) in a research setting.

Immediate Safety and Handling Precautions
Epoprostenol (sodium) is classified as harmful if swallowed, in contact with skin, or if inhaled.

[4][5] It may cause irritation to the eyes, skin, and respiratory system.[4] Therefore, appropriate

personal protective equipment (PPE) must be worn at all times when handling this compound.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification

Eye Protection Safety glasses or goggles

Hand Protection
Chemical-resistant gloves (e.g., standard BS EN

374:2003)

Body Protection Protective clothing, lab coat

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. A NIOSH-approved

respirator may be necessary if dust is

generated.[4]

In the event of accidental exposure, follow these first-aid measures immediately:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4]

After skin contact: Wash the affected area with soap and water for at least 15 minutes and

remove contaminated clothing.[4]

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4][6]

If swallowed: Rinse mouth with water. Do not induce vomiting.[4][6]

In all cases of exposure, seek immediate medical attention.[4][6]

Step-by-Step Disposal Procedure
The disposal of epoprostenol (sodium) and its contaminated materials must comply with all

applicable federal, state, and local regulations.[6][7][8][9] Improper disposal can lead to

environmental harm and poses a public health risk.[10]

1. Segregation of Waste:

All materials that have come into contact with epoprostenol, including unused solutions,

empty vials, syringes, contaminated gloves, and labware, should be segregated as

pharmaceutical waste.
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2. Containment of Spills:

In the case of a spill, contain the material to prevent it from entering drains or waterways.[5]

Absorb liquid spills with an inert, non-combustible material such as diatomite or universal

binders.[5]

For solid spills, avoid raising dust.[4]

Collect the spilled material and absorbent into a designated chemical waste container.[4][5]

3. Preparation for Disposal:

Place all epoprostenol-contaminated waste into a clearly labeled, sealed, and leak-proof

chemical waste container.

The label should identify the contents as "Hazardous Pharmaceutical Waste" and include the

name "Epoprostenol (sodium)."

4. Final Disposal:

Arrange for the collection and disposal of the chemical waste container through a licensed

hazardous waste disposal company.

Do not dispose of epoprostenol (sodium) down the drain or in regular trash.[11] The

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) has specific regulations for the disposal of pharmaceutical waste.[9][10][12]

Stability and Storage Considerations for Unused
Product
The stability of epoprostenol is a critical factor in its handling and the management of unused

portions.[1] Epoprostenol is unstable at neutral pH and has a very short half-life.[1][3]
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Parameter Condition

Storage of Unopened Vials
Room temperature, protected from light and

moisture.[13]

Reconstituted Solution Storage (Refrigerated)
Up to 5-8 days, depending on the specific

product formulation.[13]

Reconstituted Solution Storage (Room

Temperature)

Up to 48 hours at 25°C, with some formulations

stable for shorter periods at higher

temperatures.[13][14]

Half-life in the body Approximately 6 minutes.[2][15]

Any reconstituted solution that has exceeded its recommended storage time or has been

frozen should be disposed of as chemical waste.[13]

Experimental Workflow: Epoprostenol (Sodium)
Disposal
The following diagram illustrates the logical steps for the proper disposal of epoprostenol
(sodium) waste in a laboratory setting.
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Epoprostenol (Sodium) Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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